Raman and Raman optical activity of glycosaminoglycans

Chemical Communications Pub Date: 2010-04-19 DOI: 10.1039/C001535K

Abstract

The first Raman optical activity spectra of glycosaminoglycans (GAGs) are reported and exhibited characteristic features specific to the major chemical differences in GAGs (N-, O-sulfation and N-acetylation). Furthermore, the lack of major features between 1050–1150 cm−1 for heparin and N-acetyl heparin suggests that these molecules do not adopt strongly helical conformations in solution and indicate subtly different solution conformations.

Graphical abstract: Raman and Raman optical activity of glycosaminoglycans
Raman and Raman optical activity of glycosaminoglycans
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